![molecular formula C9H13NO2 B2461673 1-(7-Oxa-1-azaspiro[3.4]octan-1-yl)prop-2-en-1-one CAS No. 2176573-00-3](/img/structure/B2461673.png)
1-(7-Oxa-1-azaspiro[3.4]octan-1-yl)prop-2-en-1-one
Description
The compound is a derivative of 7-oxa-5-azaspiro[3.4]octan-6-one , which is a type of spirocyclic compound. Spirocyclic compounds are a class of organic compounds that have two or more rings connected by a single atom, which in this case is an oxygen atom (the “oxa-” part of the name). The “aza-” part indicates the presence of a nitrogen atom in the ring structure.
Molecular Structure Analysis
Based on the name, the compound likely contains a spirocyclic structure with seven atoms in one ring and four in the other. The presence of “oxa-” and “aza-” in the name suggests that these rings contain oxygen and nitrogen atoms, respectively .Safety And Hazards
properties
IUPAC Name |
1-(7-oxa-1-azaspiro[3.4]octan-1-yl)prop-2-en-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO2/c1-2-8(11)10-5-3-9(10)4-6-12-7-9/h2H,1,3-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXMHVPVTGMNTBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CC(=O)N1CCC12CCOC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(7-Oxa-1-azaspiro[3.4]octan-1-yl)prop-2-en-1-one | |
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